Cas no 1160708-87-1 (N-Propylpyrrolidine-2-carboxamide)

• Product Name: N-Propylpyrrolidine-2-carboxamide
• CAS No: 1160708-87-1
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5040643
• PubChem ID: 4984185
• Update Time: 2025-05-25

N-Propylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-propylpyrrolidine-2-carboxamide
• pyrrolidine-2-carboxylic acid propylamide
• HMS1783B01
• N-propylpyrrolidine-2-carboxamide, AldrichCPR
• N-Propylpyrrolidine-2-carboxamide

• Inchi： 1S/C8H16N2O/c1-2-5-10-8(11)7-4-3-6-9-7/h7,9H,2-6H2,1H3,(H,10,11)
• InChI Key： ITPBGPDKSKEXEA-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1)NCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• XLogP3: 0.4
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 325.8±31.0 °C at 760 mmHg
• Flash Point: 146.0±25.0 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Propylpyrrolidine-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Propylpyrrolidine-2-carboxamide

N-Propylpyrrolidine-2-Carboxamide (CAS No. 1160708-87-1): A Comprehensive Overview

N-Propylpyrrolidine-2-carboxamide, identified by the CAS number 1160708-87-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied due to their diverse applications in drug design, material science, and industrial chemistry. The structure of N-propylpyrrolidine-2-carboxamide consists of a pyrrolidine ring substituted with a propyl group at the nitrogen atom and a carboxamide group at the second carbon position, making it a versatile molecule with potential for further functionalization.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly as scaffolds for bioactive molecules. The N-propyl substituent in this compound introduces steric bulk and hydrophobicity, which can influence the molecule's pharmacokinetic properties. The carboxamide group, on the other hand, contributes hydrogen bonding capacity, enhancing solubility and potentially improving bioavailability. These structural features make N-propylpyrrolidine-2-carboxamide a promising candidate for exploring new therapeutic agents.

The synthesis of N-propylpyrrolidine-2-carboxamide typically involves multi-step organic reactions, often starting from pyrrolidine or its derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have employed asymmetric catalysis to control the stereochemistry of intermediates, ensuring high enantiomeric excess in the final product. Such approaches not only enhance the quality of the compound but also align with current trends toward sustainable chemical practices.

In terms of applications, N-propylpyrrolidine-2-carboxamide has shown potential in several areas. In drug discovery, it has been evaluated as a lead compound for targeting various disease states, including neurodegenerative disorders and cancer. Its ability to modulate protein-protein interactions (PPIs) has been particularly noted, as PPIs are increasingly recognized as key therapeutic targets. Preclinical studies have demonstrated that this compound can inhibit specific PPIs involved in Alzheimer's disease pathways, suggesting its potential as a lead for developing disease-modifying therapies.

Beyond pharmacology, N-propylpyrrolidine-2-carboxamide has also found applications in materials science. Its unique combination of hydrophobic and hydrogen-bonding groups makes it suitable for use in polymer synthesis and as an additive in coatings and adhesives. Recent research has explored its role as a compatibilizer in polymer blends, improving interfacial adhesion and mechanical properties without compromising thermal stability.

The safety profile of N-propylpyrrolidine-2-carboxamide is another critical aspect that has been thoroughly investigated. Toxicological studies indicate that it exhibits low acute toxicity when administered at typical experimental doses. However, chronic exposure studies are still underway to fully understand its long-term effects on human health and the environment.

In conclusion, N-propylpyrrolidine-2-carboxamide (CAS No. 1160708-87-1) stands out as a multifaceted compound with broad applicability across various scientific domains. Its structural versatility, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for future research and development efforts.